Cas no 104055-32-5 (D-Alanine, propyl ester)

• Product Name: D-Alanine, propyl ester
• CAS No: 104055-32-5
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 126004
• Update Time: 2023-10-30

D-Alanine, propyl ester Chemical and Physical Properties

Names and Identifiers

• D-Alanine, propyl ester
• O-Propyl-D-alanine
• D-Alanine, propyl ester (9CI)
• GSMUZACKUHJQDP-RXMQYKEDSA-N
• AKOS017426712
• SCHEMBL7237495
• D-alanine propyl ester
• 104055-32-5
• D-Alanine,propyl ester(9ci)

• Inchi： 1S/C6H13NO2/c1-3-4-9-6(8)5(2)7/h5H,3-4,7H2,1-2H3/t5-/m1/s1
• InChI Key： GSMUZACKUHJQDP-RXMQYKEDSA-N
• SMILES： O(C([C@@H](C)N)=O)CCC

Computed Properties

• Exact Mass: 131.09469
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32